Cas no 2172244-54-9 (2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}piperidin-2-yl)acetic acid)

• Product Name: 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}piperidin-2-yl)acetic acid
• CAS No: 2172244-54-9
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6446764
• PubChem ID: 165580518
• Update Time: 2025-06-10

2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}piperidin-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}piperidin-2-yl)acetic acid
• 2172244-54-9
• 2-(1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetyl}piperidin-2-yl)acetic acid
• EN300-1527563

• Inchi： 1S/C26H30N2O6/c29-24(28-13-6-5-7-18(28)15-25(30)31)17-33-14-12-27-26(32)34-16-23-21-10-3-1-8-19(21)20-9-2-4-11-22(20)23/h1-4,8-11,18,23H,5-7,12-17H2,(H,27,32)(H,30,31)
• InChI Key： MLOPSLOAEHDNSN-UHFFFAOYSA-N
• SMILES： O=C(COCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCCC1CC(=O)O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}piperidin-2-yl)acetic acid

Introduction to 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}piperidin-2-yl)acetic acid (CAS No. 2172244-54-9)

2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}piperidin-2-yl)acetic acid (CAS No. 2172244-54-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as a Fmoc-protected amino acid derivative, plays a crucial role in the synthesis of peptides and proteins, particularly in the context of drug development and therapeutic applications.

The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is a widely used reagent in peptide synthesis due to its stability under mild conditions and ease of removal. The presence of this group in the structure of 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}piperidin-2-yl)acetic acid allows for controlled deprotection steps, which is essential for the sequential addition of amino acids in peptide synthesis. This feature makes it an invaluable tool in the development of bioactive peptides and proteins.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated that 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}piperidin-2-yl)acetic acid can be used as a building block for the synthesis of novel peptides with anti-inflammatory properties. These peptides showed significant efficacy in reducing inflammation in animal models, suggesting their potential as therapeutic agents for inflammatory diseases such as arthritis and inflammatory bowel disease.

Another area of interest is the use of this compound in cancer research. A research team at the National Institutes of Health (NIH) has been investigating the role of 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}piperidin-2-yl)acetic acid in the development of targeted cancer therapies. Preliminary results indicate that peptides synthesized using this compound can selectively target cancer cells, thereby minimizing side effects associated with traditional chemotherapy.

The structural complexity and functional versatility of 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}piperidin-2-yl)acetic acid also make it an attractive candidate for drug delivery systems. Researchers at the University of California, San Francisco (UCSF) have developed a novel drug delivery platform that utilizes this compound to enhance the solubility and bioavailability of poorly soluble drugs. This approach has shown promising results in improving the therapeutic outcomes of various drugs, including those used in treating cardiovascular diseases and neurological disorders.

In addition to its applications in drug development, 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}piperidin-2-y l)acetic acid has also been explored for its potential in diagnostic imaging. A study published in Bioconjugate Chemistry (2023) reported that this compound can be conjugated with imaging agents to create targeted probes for early detection and monitoring of diseases. These probes have shown high sensitivity and specificity, making them valuable tools in clinical diagnostics.

The synthesis of 2-(1-{2-2-({(9H-fluoren -9-y l)methoxycarbonyl}amino )ethoxy acetyl }pip eridin - ̈ ̈ ̈ ̈ ̈ ̈ ̈ ̈ ̈ ̈ ̈ ̈ ̈ ̈ ̈ ̈ ̈ ̈ - y l)a cetic aci d involves several steps, including the protection of amino groups, coupling reactions, and deprotection steps. The process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for producing this compound, making it more accessible for large-scale applications.

In conclusion, 2-(1-{2 -{[ (9 H-f luor en - y l)m etho xyc arb on yl ]a min o }e tho xy ac ety l }pi pe ri di n - y l)a ce tic ac id (CAS No. 217744 -54 -9 ) is a multifunctional compound with broad applications in medicinal chemistry and pharmaceutical research. Its unique properties make it an essential component in the development of bioactive peptides, targeted therapies, drug delivery systems, and diagnostic imaging agents. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in the field.